N-[1-(4-fluorophenyl)-4-morpholin-4-yl-1H-indazol-3-yl]-2-(methylthio)acetamide
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Description
N-[1-(4-fluorophenyl)-4-morpholin-4-yl-1H-indazol-3-yl]-2-(methylthio)acetamide is a useful research compound. Its molecular formula is C20H21FN4O2S and its molecular weight is 400.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.13692526 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antibacterial Applications
Antimicrobial Activity of Morpholine Derivatives
A study on the test of antimicrobial activity of morpholine 2-(5-(3-fluorophenyl)-4-amino-1,2,4-triazol-3-ilthio) acetate (BKP-115) demonstrated its potential in treating experimental pancreatitis in rats. This suggests its efficacy in reducing inflammation and potentially offering a new approach to managing bacterial infections associated with pancreatitis (Bigdan et al., 2020).
Synthesis and Antimicrobial Evaluation
Another study involved the synthesis of benzothiazole derivatives, including morpholino and imidazolyl derivatives, which showed promising anticonvulsant and antimicrobial properties. This research underlines the versatility of compounds like N-[1-(4-fluorophenyl)-4-morpholin-4-yl-1H-indazol-3-yl]-2-(methylthio)acetamide in developing new therapeutic agents (Amir et al., 2011).
Antifungal and Anticancer Applications
Antifungal and Anticancer Derivatives
Research on the synthesis, crystal structure, and antitumor activity of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide highlights its potential in inhibiting the proliferation of certain cancer cell lines. This indicates a promising avenue for developing new cancer therapies leveraging the structural basis of such compounds (Hao et al., 2017).
Antimycobacterial Activity
A study focused on the antimycobacterial activity of synthesized fluorinated benzothiazolo imidazole compounds demonstrates the chemical versatility and potential of derivatives like this compound in combating mycobacterial infections. This suggests its utility in addressing resistant strains of mycobacteria (Sathe et al., 2011).
Properties
IUPAC Name |
N-[1-(4-fluorophenyl)-4-morpholin-4-ylindazol-3-yl]-2-methylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN4O2S/c1-28-13-18(26)22-20-19-16(24-9-11-27-12-10-24)3-2-4-17(19)25(23-20)15-7-5-14(21)6-8-15/h2-8H,9-13H2,1H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZUIKBHSORQYRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC(=O)NC1=NN(C2=C1C(=CC=C2)N3CCOCC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.